Cas no 1157642-59-5 (2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid)

• Product Name: 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid
• CAS No: 1157642-59-5
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• CID: 1205039
• PubChem ID: 43810289
• Update Time: 2025-10-29

2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluoro-phenyl)cyclopropanecarboxylic Acid
• EN300-83262
• AKOS005217958
• 2-(2-chloro-6-fluorophenyl)cyclopropanecarboxylicacid
• CS-0441414
• 2-(2-chloro-6-fluorophenyl)cyclopropane-1-carboxylic acid
• 1157642-59-5
• SCHEMBL16585100
• 2-(2-chloro-6-fluorophenyl)cyclopropanecarboxylic acid
• 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid

• Inchi： 1S/C10H8ClFO2/c11-7-2-1-3-8(12)9(7)5-4-6(5)10(13)14/h1-3,5-6H,4H2,(H,13,14)
• InChI Key： NVHNBFOVILMVRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CC1C(=O)O)F

Computed Properties

• Exact Mass: 214.0196853g/mol
• Monoisotopic Mass: 214.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 300.5±42.0 °C at 760 mmHg
• Flash Point: 135.5±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid

Introduction to 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid (CAS No. 1157642-59-5)

2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid, identified by the chemical identifier CAS No. 1157642-59-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both chloro and fluoro substituents in the aromatic ring enhances its chemical reactivity and specificity, making it a valuable scaffold for drug discovery.

The structure of 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid features a cyclopropane ring attached to a carboxylic acid moiety, with a phenyl group substituted at the 2-position by a chloro group and at the 6-position by a fluoro group. This arrangement imparts distinct electronic and steric properties, influencing its interactions with biological targets. The cyclopropane ring, in particular, is known to introduce conformational rigidity, which can be exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in cyclopropanecarboxylic acid derivatives due to their diverse pharmacological profiles. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, derivatives of this class have shown potential in the development of antiviral, anticancer, and anti-inflammatory agents. The specific substitution pattern in 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid may contribute to its unique biological activity, particularly in modulating pathways involving these targets.

One of the most compelling aspects of this compound is its versatility as a pharmaceutical intermediate. The carboxylic acid functionality allows for further derivatization through esterification, amidation, or other chemical modifications, enabling the synthesis of more complex molecules with tailored properties. This flexibility is crucial in drug development, where optimizing solubility, bioavailability, and metabolic stability often requires extensive structural modifications.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid for potential biological activity. Molecular docking studies have revealed that this compound can interact with specific binding pockets on target proteins, suggesting its utility in developing novel therapeutics. For example, preliminary simulations indicate that it may bind to enzymes involved in signal transduction or metabolic regulation, which are critical for maintaining physiological homeostasis.

The synthesis of 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the introduction of the cyclopropane ring followed by functional group transformations to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications in larger-scale studies.

In the context of medicinal chemistry, this compound serves as a valuable building block for designing libraries of drug-like molecules. High-throughput screening (HTS) campaigns have been employed to identify lead compounds derived from similar scaffolds, demonstrating the importance of structurally diverse intermediates in drug discovery efforts. The combination of computational tools and experimental validation has accelerated the process of identifying promising candidates for further development.

The potential applications of 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid extend beyond traditional pharmaceuticals. Research has also explored its use in agricultural chemistry, where modified versions of this compound may exhibit herbicidal or pesticidal properties. Additionally, its unique structural features make it an interesting candidate for materials science applications, such as the development of novel polymers or functional materials.

As our understanding of biological systems continues to evolve, new opportunities emerge for leveraging compounds like 2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid. Emerging technologies such as CRISPR gene editing and targeted therapy approaches may benefit from innovative molecular tools derived from this class of compounds. By exploring its pharmacological potential and refining synthetic strategies, researchers can unlock new possibilities for treating complex diseases.

In conclusion,2-(2-Chloro-6-fluorophenyl)cyclopropanecarboxylic acid (CAS No. 1157642-59-5) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple disciplines. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and material innovation. As research progresses, this compound is likely to play an increasingly important role in developing next-generation therapeutics and functional materials.